Cas no 2309778-79-6 (8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2309778-79-6
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 5340155
• Update Time: 2025-10-18

8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone
• (5-methyl-1-phenylpyrazol-4-yl)-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• 8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C20H22N6O/c1-14-19(11-22-26(14)15-5-3-2-4-6-15)20(27)25-16-7-8-17(25)10-18(9-16)24-13-21-12-23-24/h2-6,11-13,16-18H,7-10H2,1H3
• InChI Key： OPJKMHWBQAECEF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)C=1C)N1C2CC(CC1CC2)N1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 539
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8

Additional information on 8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octane

Compound CAS No. 2309778-79-6: A Comprehensive Overview of 8-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane

The compound with CAS No. 2309778-79-6, known as 8-(5-methyl-1-phenyl-pyrazole-carbonyl)-3-(triazolyl)-8-bicyclo-octane, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its complex structure, which includes a bicyclic framework and functional groups that confer unique chemical and biological properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The presence of a pyrazole ring and a triazole moiety within its structure suggests that it may exhibit interesting pharmacokinetic properties and bioactivity. Researchers have been exploring its potential as a lead compound for the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of this compound involves a series of intricate reactions, including cyclization and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production if it were to enter clinical trials or commercial applications.

In terms of pharmacological activity, preliminary studies indicate that this compound may possess anti-inflammatory or anti-cancer properties. The integration of the pyrazole and triazole groups into its structure is believed to contribute to these effects by modulating key enzymes or receptors involved in inflammatory responses or tumor growth.

Moreover, the bicyclic framework of this compound provides structural rigidity, which is often advantageous in drug design as it can enhance binding affinity to target proteins. This feature has led researchers to investigate its potential as a template for designing more potent and selective drug candidates.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic research and industrial settings.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and optimize its pharmacokinetic profile for therapeutic use. Collaborative efforts between chemists and biologists are expected to unlock new insights into its potential applications across various therapeutic areas.